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Compound of Interest

Compound Name: Hexafluoropropene

Cat. No.: B6593677 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Hexafluoropropene (HFP), designated as R-1216, is a colorless and odorless gas with the

chemical formula CF₃CF=CF₂. It is a fluoroalkene that is primarily utilized as a chemical

intermediate in the synthesis of various fluoropolymers, fluoroelastomers, and other fluorinated

compounds. Notably, HFP is a key precursor in the production of some next-generation

refrigerants, such as HFO-1234yf, which are characterized by their low environmental impact.

While not typically employed as a standalone refrigerant, its properties and potential for use in

refrigerant mixtures are of interest to the scientific community.

These application notes provide a summary of the physicochemical properties of

hexafluoropropene, outline protocols for its evaluation as a potential refrigerant component,

and detail its metabolic pathway, which is of relevance for safety and toxicological assessment.

Physicochemical and Environmental Properties
The properties of hexafluoropropene are summarized in the table below. It is characterized by

a very low Global Warming Potential (GWP) and a negligible Ozone Depletion Potential (ODP),

making it an environmentally favorable compound.
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Property Value Reference

Chemical Formula C₃F₆ [1]

Molar Mass 150.023 g·mol⁻¹ [2]

Boiling Point (at 1 atm) -29.4 °C (-20.9 °F) [3]

Melting Point -156.2 °C [3]

Critical Temperature 85.8 °C (186.4 °F) [3]

Liquid Density (at 20 °C) 1332 kg/m ³ [3]

Global Warming Potential

(100-year)
0.25 [4]

Ozone Depletion Potential
0 (Does not deplete the

stratospheric ozone layer)
[5]

Flammability Non-flammable gas [6]

Experimental Protocols: Evaluation of Refrigerant
Performance
The following protocols describe a generalized methodology for evaluating the performance of

a potential refrigerant or refrigerant mixture containing hexafluoropropene in a vapor-

compression refrigeration system.

Experimental Setup
A schematic of a typical refrigerant testing apparatus is provided below. The primary

components include a compressor, a condenser, an expansion valve, and an evaporator. The

system should be equipped with high-precision sensors for temperature, pressure, and mass

flow rate.
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Figure 1. Experimental workflow for refrigerant performance testing.
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Materials and Equipment
Refrigerant test rig (vapor-compression cycle)

Hexafluoropropene (or mixture thereof)

Data acquisition system

Thermocouples (accuracy ±0.1 °C)

Pressure transducers (accuracy ±0.026 MPa)

Mass flow meter

Power analyzer for compressor energy consumption

Procedure
System Preparation: Evacuate the refrigeration system to remove any non-condensable

gases and moisture.

Refrigerant Charging: Charge the system with the precise mass of hexafluoropropene or

the prepared refrigerant mixture.

System Stabilization: Operate the system until steady-state conditions are achieved. This is

typically indicated by stable temperature and pressure readings throughout the cycle for a

defined period.

Data Logging: Record the following parameters at steady-state:

Temperatures at the inlet and outlet of each component (compressor, condenser,

evaporator).

Pressures at the inlet and outlet of each component.

Mass flow rate of the refrigerant.

Power consumption of the compressor.
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Varying Conditions: Repeat the data logging process under various operating conditions

(e.g., different evaporator and condenser temperatures) to evaluate performance across a

range of applications.

Data Analysis
The performance of the refrigerant is primarily evaluated by its Coefficient of Performance

(COP), which is the ratio of the refrigerating effect to the work input by the compressor.

Refrigerating Effect (Q_e): Calculated from the mass flow rate (ṁ) and the change in

enthalpy (h) across the evaporator.

Q_e = ṁ * (h_evap_out - h_evap_in)

Compressor Work (W_in): Measured directly using a power analyzer or calculated from the

mass flow rate and the change in enthalpy across the compressor.

W_in = ṁ * (h_comp_out - h_comp_in)

Coefficient of Performance (COP):

COP = Q_e / W_in

The thermodynamic properties (enthalpy) at different state points can be determined from the

measured temperatures and pressures using appropriate thermodynamic property databases

or software.

Toxicological Profile and Metabolic Pathway
Hexafluoropropene exhibits low acute toxicity; however, repeated exposure studies have

identified the kidney as the primary target organ.[5][6] The nephrotoxicity is attributed to the

intrarenal bioactivation of HFP through conjugation with glutathione (GSH).[3]

Metabolic Bioactivation Pathway
The metabolism of hexafluoropropene in the kidney involves conjugation with glutathione

(GSH), leading to the formation of S-(1,1,2,3,3,3-hexafluoropropyl)glutathione (HFPG). This
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conjugate can be further processed through the mercapturic acid pathway to be excreted as N-

acetyl-S-(1,1,2,3,3,3-hexafluoropropyl)-L-cysteine in the urine.[3]
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Figure 2. Metabolic pathway of hexafluoropropene in the kidney.

Safety Precautions
Hexafluoropropene is harmful if inhaled and may cause respiratory irritation.[5][7] It can also

cause eye irritation.[5] As a liquefied gas, direct contact can cause frostbite.[7] Appropriate

personal protective equipment (PPE), including safety goggles and gloves, should be worn

when handling this substance. Work should be conducted in a well-ventilated area.

Conclusion
Hexafluoropropene is an important fluorinated intermediate with highly favorable

environmental properties, specifically a very low GWP and zero ODP. While its direct

application as a refrigerant is not common, its use in refrigerant blends and as a precursor to

HFOs warrants a thorough understanding of its performance and toxicological profile. The

protocols and data presented here provide a framework for the evaluation and safe handling of

hexafluoropropene in a research and development setting. The metabolic pathway leading to

nephrotoxicity underscores the importance of minimizing exposure in occupational settings.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 8 Tech Support

https://www.benchchem.com/product/b6593677?utm_src=pdf-custom-synthesis
https://pmc.ncbi.nlm.nih.gov/articles/PMC1475338/
https://pubs.acs.org/doi/abs/10.1021/acs.jced.1c00192
https://pubmed.ncbi.nlm.nih.gov/1981536/
https://pubmed.ncbi.nlm.nih.gov/1981536/
https://downloads.regulations.gov/EPA-HQ-OAR-2009-0927-0258/content.pdf
https://www.ecetoc.org/publication/jacc-report-48-hexafluoropropylene/
https://docs.lib.purdue.edu/cgi/viewcontent.cgi?article=3148&context=iracc
https://www.ecetoc.org/wp-content/uploads/2021/10/JACC-048.pdf
https://www.benchchem.com/product/b6593677#use-of-hexafluoropropene-as-a-refrigerant-gas
https://www.benchchem.com/product/b6593677#use-of-hexafluoropropene-as-a-refrigerant-gas
https://www.benchchem.com/product/b6593677#use-of-hexafluoropropene-as-a-refrigerant-gas
https://www.benchchem.com/product/b6593677#use-of-hexafluoropropene-as-a-refrigerant-gas
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b6593677?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b6593677?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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